molecular formula C19H18F2N2O2 B2726445 1,4-Bis(4-fluorobenzoyl)-2-methylpiperazine CAS No. 425666-81-5

1,4-Bis(4-fluorobenzoyl)-2-methylpiperazine

Cat. No. B2726445
CAS RN: 425666-81-5
M. Wt: 344.362
InChI Key: WOPKEWKIOPZVSV-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of 1,4-Bis(4-fluorobenzoyl)-2-methylpiperazine involves reacting terephthaloyl chloride with fluorobenzene in the presence of aluminum chloride or aluminum bromide . The addition of these catalysts in metered quantities at temperatures between approximately 25°C and 68°C allows the reaction to proceed efficiently .


Molecular Structure Analysis

The molecular structure of 1,4-Bis(4-fluorobenzoyl)-2-methylpiperazine consists of two fluorobenzoyl groups attached to a central 2-methylpiperazine ring. The fluorine atoms enhance its properties and applications .


Chemical Reactions Analysis

  • Neurokinin-2 receptor antagonists

Physical And Chemical Properties Analysis

  • Dielectric Constant (at 1 MHz) : Lower than commercialized poly(ether ether ketone) (PEEK)

Safety and Hazards

  • Personal Protective Equipment : Dust mask type N95 (US), Eyeshields, Gloves

properties

IUPAC Name

[4-(4-fluorobenzoyl)-3-methylpiperazin-1-yl]-(4-fluorophenyl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18F2N2O2/c1-13-12-22(18(24)14-2-6-16(20)7-3-14)10-11-23(13)19(25)15-4-8-17(21)9-5-15/h2-9,13H,10-12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WOPKEWKIOPZVSV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CN(CCN1C(=O)C2=CC=C(C=C2)F)C(=O)C3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18F2N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

344.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,4-Bis(4-fluorobenzoyl)-2-methylpiperazine

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